(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)(4-(thiophen-3-yl)phenyl)methanone

• IUPAC Name: [3-(1-methylimidazol-2-yl)sulfonylazetidin-1-yl]-(4-thiophen-3-ylphenyl)methanone
• InChI: InChI=1S/C18H17N3O3S2/c1-20-8-7-19-18(20)26(23,24)16-10-21(11-16)17(22)14-4-2-13(3-5-14)15-6-9-25-12-15/h2-9,12,16H,10-11H2,1H3
• InChI Key: KBFKFGSLHBLJDJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1S(=O)(=O)C2CN(C2)C(=O)C3=CC=C(C=C3)C4=CSC=C4
• Molecular Formula: C18H17N3O3S2
• Molecular Weight: 387.5 g/mol

Description

The compound (3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)(4-(thiophen-3-yl)phenyl)methanone is a small molecule with a complex structure. It contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is a core component of many natural products and pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound is intricate, comprising an imidazole ring, a thiophene ring, and an azetidine ring. The imidazole ring is a five-membered heterocyclic ring with two nitrogen atoms. The thiophene ring is a five-membered ring with one sulfur atom, and the azetidine ring is a four-membered ring with one nitrogen atom.

Scientific Research Applications

Synthesis and Biological Activities

A series of novel N-phenylpyrazolyl aryl methanones derivatives containing arylthio/sulfinyl/sulfonyl groups were synthesized, which showed favorable herbicidal and insecticidal activities. This indicates the potential of sulfur-containing compounds in developing new agricultural chemicals (Wang et al., 2015).

Organocatalysis

An imidazole-based zwitterionic-salt was found to be an efficient organocatalyst for the regioselective opening of aziridines by various nucleophiles, suggesting the utility of similar compounds in catalysis and organic synthesis (Ghosal et al., 2016).

Antimicrobial Evaluation

Azetidinones derivatives were synthesized and evaluated for their antibacterial and antifungal activities, demonstrating the potential of such structures in the development of new antimicrobial agents (Prajapati & Thakur, 2014).

Enzyme Inhibition

Compounds containing sulfonamide and azetidinone rings were tested as inhibitors of carbonic anhydrase, an enzyme involved in pH regulation. These findings highlight the potential of sulfonamide-containing compounds in therapeutic applications, particularly for diseases where enzyme inhibition is beneficial (Abdel-Aziz et al., 2015).

Catalytic Asymmetric Addition

N-(Ferrocenylmethyl)azetidin-2-yl(diphenyl)methanol demonstrated effectiveness in catalyzing asymmetric additions of organozinc reagents to aldehydes, indicating the importance of azetidinone derivatives in asymmetric synthesis (Wang et al., 2008).